Cas no 1934859-64-9 (benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate)

• Product Name: benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate
• CAS No: 1934859-64-9
• MF: C₁₃H₁₅NO₄S
• MW: 281.32750248909
• CID: 5334015
• Update Time: 2025-10-28

benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate 2,2-dioxide
• benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate

• Inchi： 1S/C13H15NO4S/c15-13(18-8-10-4-2-1-3-5-10)14-7-12-6-11(14)9-19(12,16)17/h1-5,11-12H,6-9H2
• InChI Key： DLSFBLNQFAVFLX-UHFFFAOYSA-N
• SMILES： S1(CC2CC1CN2C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 450
• XLogP3: 1
• Topological Polar Surface Area: 72.1

Additional information on benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate

Introduction to Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate (CAS No. 1934859-64-9)

Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate, identified by its CAS number 1934859-64-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a fused ring system containing both oxygen and sulfur atoms, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate is highly intricate, featuring a bicyclic framework with a thiadiazole core. The presence of multiple functional groups, including a carboxylate moiety and a benzyl substituent, enhances its reactivity and makes it a valuable scaffold for further chemical modifications. These structural features have positioned this compound as a promising candidate for the development of novel therapeutic agents.

In recent years, there has been growing interest in the exploration of heterocyclic compounds due to their diverse pharmacological properties. Studies have demonstrated that such molecules often exhibit significant biological activity, making them attractive for drug discovery efforts. The bicyclic system in Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate provides a stable platform for functionalization, allowing researchers to tailor the compound's properties for specific applications.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceuticals. The combination of a thiadiazole ring and a carboxylate group creates multiple sites for chemical modification, enabling the creation of derivatives with enhanced potency and selectivity. This flexibility has made Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate a subject of extensive research in synthetic chemistry.

Recent advancements in computational chemistry have further facilitated the study of this compound. Molecular modeling techniques have allowed researchers to predict the behavior of Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate in various biological environments, providing insights into its potential interactions with biological targets. These computational studies have complemented experimental investigations, leading to a more comprehensive understanding of the compound's pharmacological profile.

The synthesis of Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound in multi-step processes with high yields and purity. These improvements have opened up new avenues for research and development in the pharmaceutical industry.

The potential applications of Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and agrochemicals due to its structural versatility and reactivity. The ability to modify its chemical properties makes it a valuable building block for creating novel materials with tailored functionalities.

In conclusion, Benzyl 2,2-dioxo-2lambda6-thia-5-azabicyclo[2.2.1]heptane-5-carboxylate represents a significant advancement in the field of heterocyclic chemistry. Its complex structure and versatile functional groups make it a promising candidate for further research and development in pharmaceuticals and other industries. As our understanding of its properties continues to grow, so too will its potential applications in medicine and beyond.